Cas no 77077-83-9 (4-methyl-1,2-dihydroisoquinolin-1-one)
77077-83-9 structure
Product Name:4-methyl-1,2-dihydroisoquinolin-1-one
CAS No:77077-83-9
MF:C10H9NO
MW:159.184562444687
MDL:MFCD08529481
CID:562448
PubChem ID:12695299
Update Time:2025-04-19
4-methyl-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1(2H)-Isoquinolinone,4-methyl-
- 4-methyl-1(2H)-Isoquinolinone
- 4-Methyl-2H-isoquinolin-1-one
- 4-methyl-1-isoquinolinol
- 4-Methyl-isocarbostyril
- 4-methyl-isoquinolin-1-ol
- 4-methyl-1,2-dihydroisoquinolin-1-one
- SCHEMBL555326
- AKOS006372688
- oxy-4-methylisoquinoline
- FT-0736865
- 77077-83-9
- QTMDNWRHSMJECC-UHFFFAOYSA-N
- DTXSID80507148
- 4-Methylisoquinolin-1(2H)-one
-
- MDL: MFCD08529481
- Inchi: 1S/C10H9NO/c1-7-6-11-10(12)9-5-3-2-4-8(7)9/h2-6H,1H3,(H,11,12)
- InChI Key: QTMDNWRHSMJECC-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C(C)=CN1
Computed Properties
- Exact Mass: 159.06800
- Monoisotopic Mass: 159.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 32.86000
- LogP: 1.83650
4-methyl-1,2-dihydroisoquinolin-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM226860-1g |
4-Methylisoquinolin-1(2H)-one |
77077-83-9 | 97% | 1g |
$*** | 2023-05-29 | |
| Enamine | EN300-206968-1.0g |
4-methyl-1,2-dihydroisoquinolin-1-one |
77077-83-9 | 1.0g |
$673.0 | 2023-02-22 | ||
| Enamine | EN300-206968-2.5g |
4-methyl-1,2-dihydroisoquinolin-1-one |
77077-83-9 | 2.5g |
$1394.0 | 2023-09-16 | ||
| Enamine | EN300-206968-5.0g |
4-methyl-1,2-dihydroisoquinolin-1-one |
77077-83-9 | 5.0g |
$1766.0 | 2023-02-22 | ||
| Enamine | EN300-206968-10.0g |
4-methyl-1,2-dihydroisoquinolin-1-one |
77077-83-9 | 10.0g |
$2220.0 | 2023-02-22 | ||
| Enamine | EN300-206968-1g |
4-methyl-1,2-dihydroisoquinolin-1-one |
77077-83-9 | 1g |
$673.0 | 2023-09-16 | ||
| Enamine | EN300-206968-5g |
4-methyl-1,2-dihydroisoquinolin-1-one |
77077-83-9 | 5g |
$1766.0 | 2023-09-16 | ||
| Enamine | EN300-206968-10g |
4-methyl-1,2-dihydroisoquinolin-1-one |
77077-83-9 | 10g |
$2220.0 | 2023-09-16 |
4-methyl-1,2-dihydroisoquinolin-1-one Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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